Cas no 7596-76-1 ( )

• Product Name: &nbsp
• CAS No: 7596-76-1
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 982216
• PubChem ID: 348705
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-methyl-naphtho[2,1-b]furan-2-carboxylic acid ethyl ester; 2-carbetossi-1-metilnafto< 2,1-b> furano; 1-Methyl-naphtho[2,1-b]furan-2-carbonsaeure-aethylester; AC1L8A22; NSC408158;
• ethyl 1-methylbenzo[e][1]benzofuran-2-carboxylate
• NSC-408158
• NSC408158
• DTXSID20325000
• 7596-76-1
•  

• Inchi： 1S/C16H14O3/c1-3-18-16(17)15-10(2)14-12-7-5-4-6-11(12)8-9-13(14)19-15/h4-9H,3H2,1-2H3
• InChI Key： FUAMYQDEYPSOOS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C)C2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44